[{2-[3-(Ethoxycarbonyl)piperidin-1-yl]-2-oxoethyl}(4-methoxyphenyl)amino]acetic acid

Specification

• CAS No.: 1142205-73-9
• Molecular Formula: C19H26N2O6
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-(N-[2-(3-ethoxycarbonylpiperidin-1-yl)-2-oxoethyl]-4-methoxyanilino)acetic acid
• Standard InChI: InChI=1S/C19H26N2O6/c1-3-27-19(25)14-5-4-10-20(11-14)17(22)12-21(13-18(23)24)15-6-8-16(26-2)9-7-15/h6-9,14H,3-5,10-13H2,1-2H3,(H,23,24)
• Standard InChI Key: AHSAUZJKVPQNAD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)C(=O)CN(CC(=O)O)C2=CC=C(C=C2)OC
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)CN(CC(=O)O)C2=CC=C(C=C2)OC

Introduction

Chemical Identity and Structural Characteristics

Nomenclature and Identification

[{2-[3-(Ethoxycarbonyl)piperidin-1-yl]-2-oxoethyl}(4-methoxyphenyl)amino]acetic acid is identified through several standardized chemical identifiers. The compound's identification parameters are summarized in Table 1.

Parameter	Value
CAS Registry Number	1142205-73-9
Molecular Formula	C19H26N2O6
Molecular Weight	378.4 g/mol
IUPAC Name	2-(N-[2-(3-ethoxycarbonylpiperidin-1-yl)-2-oxoethyl]-4-methoxyanilino)acetic acid
PubChem Compound ID	25220057
Standard InChI	InChI=1S/C19H26N2O6/c1-3-27-19(25)14-5-4-10-20(11-14)17(22)12-21(13-18(23)24)15-6-8-16(26-2)9-7-15/h6-9,14H,3-5,10-13H2,1-2H3,(H,23,24)
Standard InChIKey	AHSAUZJKVPQNAD-UHFFFAOYSA-N
Canonical SMILES	CCOC(=O)C1CCCN(C1)C(=O)CN(CC(=O)O)C2=CC=C(C=C2)OC

Table 1: Chemical identity parameters of [{2-[3-(Ethoxycarbonyl)piperidin-1-yl]-2-oxoethyl}(4-methoxyphenyl)amino]acetic acid

Structural Features

The compound possesses several key structural features that contribute to its chemical properties and potential biological activities:

• A piperidine ring with an ethoxycarbonyl group at position 3

• An acetic acid moiety

• A methoxyphenyl group

• Amide and amino functional groups that create linkages between the major structural components

The presence of these functional groups suggests potential hydrogen bonding capabilities, acid-base properties, and possible interactions with biological targets.

Physical and Chemical Properties

Chemical Reactivity

The compound contains several reactive functional groups that contribute to its chemical behavior:

• The carboxylic acid group can participate in acid-base reactions and esterification

• The tertiary amine can act as a nucleophile or base in various reactions

• The ethyl ester group can undergo hydrolysis under acidic or basic conditions

• The methoxy group on the phenyl ring can influence electronic properties of the aromatic system

These functional groups provide multiple sites for potential chemical modifications, which may be relevant for structure-activity relationship studies if biological activities are discovered.

Synthesis and Preparation

Synthetic Routes

• Coupling reactions between appropriately functionalized piperidine derivatives and N-(4-methoxyphenyl)glycine derivatives

• Amide bond formation between a 3-ethoxycarbonylpiperidine and a suitable glycine derivative

• Sequential alkylation and acylation reactions to build the desired substitution pattern

These proposed synthetic approaches are based on general organic chemistry principles and would need experimental validation.

Research Status and Future Perspectives

Current Research Landscape

The available literature suggests that [{2-[3-(Ethoxycarbonyl)piperidin-1-yl]-2-oxoethyl}(4-methoxyphenyl)amino]acetic acid has been identified and characterized, but detailed studies on its properties, activities, and applications appear limited. This indicates potential opportunities for further research into this compound.

Future Research Directions

Several promising research directions could expand our understanding of this compound:

• Comprehensive physical and chemical property determinations

• Evaluation of potential biological activities including enzyme inhibition, receptor binding, or antimicrobial properties

• Structure-activity relationship studies through the preparation of analogs with modified substituents

• Investigation of potential applications in catalysis or materials science

These research avenues could provide valuable insights into the utility and applications of this compound in various scientific domains.